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Compound of Interest

Compound Name: beta-Butyrolactone
CAS No.: 36536-46-6
Cat. No.: B146191
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic
properties of beta-butyrolactone (3-butyrolactone). The data presented herein is essential for
professionals in research, chemical synthesis, and drug development, offering critical
parameters for reaction engineering, safety analysis, and understanding the molecule's stability
and reactivity.

Core Thermodynamic Data

The following tables summarize the key experimentally determined thermodynamic properties
of B-butyrolactone. These values are crucial for modeling chemical processes, predicting
reaction outcomes, and ensuring safe handling and storage.

Enthalpic and Entropic Properties

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b146191#bc-rfq
https://www.benchchem.com/product/b146191/docs?utm_src=pdf-body#thermodynamic-properties-of-butyrolactone-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146191?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Units State Reference

Standard Molar
Enthalpy of o

) -2088.2 + 1.0 kJ-mol-1 Liquid [1][2]
Combustion,

AcH°

Standard Molar
Enthalpy of -356.5+1.2 kJ-mol-1 Liquid [1][2]

Formation, AfH®

Standard Molar
Entropy, S° 195.4+04 J-mol-1-K-1 Liquid [1]
(298.15 K)

Heat Capacity and Phase Transition

State/Conditio

Property Value Units Reference
ns
Molar Heat
Capacity, Cp° 143.2+0.3 J-mol-1-K-1 Liquid [1]
(298.15 K)
Triple Point
229.60 + 0.05 K - [1]

Temperature, Ttp

Enthalpy of
) 10.38 £ 0.02 kJ-mol-1 at Ttp [1]
Fusion, AfusH

Vanorization Properti

) Temperature
Property Value Units ) Reference
Vapor Pressure 0.067 kPa 298.15 [1]
Enthalpy of
Vaporization, 51.5+04 kJ-mol-1 298.15 [1]

AvapH(298.15 K)
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Experimental Protocols

The determination of these thermodynamic properties relies on precise calorimetric and
analytical techniques. Below are detailed methodologies for the key experiments cited.

Adiabatic Vacuum Calorimetry

The heat capacity (Cp°), triple point temperature (Ttp), and enthalpy of fusion (AfusH) of 3-
butyrolactone were determined using an adiabatic vacuum calorimeter.

Methodology:

o Calorimeter and Sample: A sample of B-butyrolactone was placed in a platinum calorimetric
vessel of approximately 1 cm?3 volume. The calorimeter was of an adiabatic vacuum design,
which allows for the precise measurement of heat input and the resulting temperature
increase while minimizing heat exchange with the surroundings.

o Heat Capacity Measurement: The heat capacity of the sample was measured over the
temperature range of 13.8 K to 340 K. This was achieved by introducing measured amounts
of electrical energy into the calorimeter and measuring the corresponding rise in
temperature.

o Enthalpy of Fusion Measurement: The enthalpy of fusion was determined by continuously
supplying energy to the calorimeter to melt the sample at a constant temperature
corresponding to the triple point.

» Purity Determination: The purity of the [3-butyrolactone sample was determined from the
melting point depression, which is a colligative property. The total mole fraction of impurities
was found to be (0.87 + 0.05) x 10-2.

Isothermal Bomb Calorimetry

The standard enthalpy of combustion (AcH®) and, by extension, the standard enthalpy of
formation (AfH®) were determined using an isothermal bomb calorimeter with a static bomb.

Methodology:
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o Sample Preparation: A known mass of (3-butyrolactone was placed in a platinum crucible
inside the calorimetric bomb.

e Combustion: The bomb was filled with purified oxygen to a pressure of 3 x 103 kPa. The
combustion was initiated by passing an electric current through a platinum wire in contact
with a cotton thread, which in turn ignited the sample.

o Temperature Measurement: The change in temperature of the water in the calorimeter jacket
was measured with a platinum resistance thermometer.

o Correction Factors: Corrections were made for the heat of combustion of the cotton thread
and for the formation of nitric acid. The energy equivalent of the calorimeter was determined
by burning a standard sample of benzoic acid.

o Calculation: The standard enthalpy of combustion was calculated from the corrected
temperature rise and the energy equivalent of the calorimeter. The standard enthalpy of
formation was then derived using Hess's law.

Thermodynamic Relationships and Data Derivation

The relationship between various thermodynamic properties is crucial for deriving values that
are not directly measured. The following diagram illustrates the logical workflow for deriving the
standard enthalpy of formation from experimentally determined quantities.
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Experimental Determination Known Values

Enthalpy of Vaporization Enthalpy of Combustion AfH® of Combustion Products
(AvapH°) (CO2(g), H20(1))

Derived |

Enthalpy of Formation (1)

Kirchhoff's Law (ATHC()

Enthalpy of Formation (g)
(AfH°(9))

Click to download full resolution via product page

Caption: Logical workflow for deriving the enthalpy of formation of beta-butyrolactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Thermodynamic Properties of 3-Butyrolactone: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146191/docs#thermodynamic-properties-of-
butyrolactone-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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